Cas no 892856-76-7 (N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide)

• Product Name: N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide
• CAS No: 892856-76-7
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 6207578
• PubChem ID: 7202804
• Update Time: 2025-07-15

N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide
• MLS001232907
• BDBM58825
• cid_7202804
• N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-furamide
• AKOS001306406
• N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide
• CHEMBL1506926
• F1822-0214
• N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-furancarboxamide
• SMR000806301
• DTXSID201330315
• Z67671305
• N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)furan-2-carboxamide
• 892856-76-7
• N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C14H10N2O4S/c17-13(9-2-1-3-18-9)16-14-15-8-6-10-11(7-12(8)21-14)20-5-4-19-10/h1-3,6-7H,4-5H2,(H,15,16,17)
• InChI Key： URIKFYVIDICCEG-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC2C=C3C(=CC1=2)OCCO3

Computed Properties

• Exact Mass: 302.03612798g/mol
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide

N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^3,7trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide (CAS No. 892856-76-7): A Comprehensive Overview

N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^3,7trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide (CAS No. 892856-76-7) is a complex organic compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate tricyclic framework and the presence of a furan ring, which contributes to its biological activity and pharmacological properties.

The chemical structure of N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^3,7trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide includes a tricyclic system with two oxygen atoms, one sulfur atom, and one nitrogen atom, forming a highly conjugated and stable molecular framework. The furan ring attached to the tricyclic core adds to the compound's structural complexity and enhances its reactivity and binding affinity to various biological targets.

In recent years, significant research has been conducted to explore the potential therapeutic applications of this compound. Studies have shown that N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^3,7trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression.

The anti-inflammatory activity of N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^3,7trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide has been further validated in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. In these models, the compound was found to significantly reduce inflammation markers and improve disease symptoms without causing significant side effects.

In addition to its anti-inflammatory properties, N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^3,7trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide has shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of multiple signaling pathways that are critical for cancer cell survival and proliferation.

The unique chemical structure of N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^3,7trideca-1,3(7),5,8-tetraen-5-yl}furan-2-carboxamide also makes it an attractive candidate for drug development due to its favorable pharmacokinetic properties. Research has shown that this compound has good solubility and permeability characteristics, which are essential for effective drug delivery and bioavailability.

To further optimize its therapeutic potential, several derivatives of N-{10,13-dioxa-4-thia-6azatricyclo7.4.0.0^3,7trideca1-,3(7),5,-tetraen--yl}furan--carboxamide have been synthesized and evaluated for their biological activities. These derivatives have shown enhanced potency and selectivity compared to the parent compound in various in vitro and in vivo assays.

The safety profile of N-{10,-dioxa--thia--azatricyclo-.--.-.-tetraen--yl}furan--carboxamide has also been extensively studied in preclinical models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects on major organs such as the liver and kidneys.

In conclusion, N-{10,-dioxa--thia--azatricyclo-.--.-.-tetraen--yl}furan--carboxamide (CAS No 892856-)